Cas no 1261942-41-9 (5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261942-41-9
• MF: C₂₀H₁₅F₃O₃
• MW: 360.326516389847
• MDL: MFCD18316468
• CID: 2764987
• PubChem ID: 53222191
• Update Time: 2025-10-30

5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID80686765
• 5-(3-BENZYLOXYPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• 5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol, 95%
• 1261942-41-9
• MFCD18316468
• 3'-(Benzyloxy)-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
• 5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316468
• Inchi： 1S/C20H15F3O3/c21-20(22,23)26-19-11-16(9-17(24)12-19)15-7-4-8-18(10-15)25-13-14-5-2-1-3-6-14/h1-12,24H,13H2
• InChI Key： HIBLTDFNKQNCIF-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(=C1)C1C=CC=C(C=1)OCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 360.09732882Da
• Monoisotopic Mass: 360.09732882Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol

5-(3-Benzyloxyphenyl)-3-Trifluoromethoxyphenol (CAS No. 1261942-41-9): A Comprehensive Overview

5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol (CAS No. 1261942-41-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a phenolic core with a benzyloxy substituent and a trifluoromethoxy group, which contribute to its distinct chemical properties and biological activities.

The molecular formula of 5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol is C₁₇H₁₅F₃O₃, and its molecular weight is approximately 320.30 g/mol. The presence of the trifluoromethoxy group imparts significant fluorine content, which can influence the compound's reactivity, solubility, and biological activity. The benzyloxy substituent, on the other hand, enhances the compound's stability and lipophilicity, making it an attractive candidate for various applications.

In the realm of medicinal chemistry, 5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol has been investigated for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, 5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol has also been explored for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the Bioorganic & Medicinal Chemistry Letters in 2021 demonstrated that this compound exhibited strong radical scavenging activity, which could be beneficial in preventing or mitigating oxidative damage.

In addition to its biological activities, the chemical structure of 5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol makes it an interesting candidate for materials science applications. The presence of the trifluoromethoxy group can enhance the compound's thermal stability and chemical resistance, making it suitable for use in advanced materials such as coatings and polymers. A recent study published in the Journal of Applied Polymer Science highlighted the potential of this compound as a functional monomer for preparing high-performance polymers with enhanced thermal stability and mechanical strength.

The synthesis of 5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol typically involves several steps, including the formation of the benzyloxy substituent and the introduction of the trifluoromethoxy group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 3-benzyloxybenzaldehyde with trifluoromethyl phenol followed by reduction to form the desired phenolic compound. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of 5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol, such as its melting point, solubility, and stability under various conditions, are crucial for its practical applications. Experimental data indicate that this compound has a melting point of approximately 145-147°C and is moderately soluble in organic solvents such as dichloromethane and ethanol. Its stability under different pH conditions and temperatures has also been studied to ensure its reliability in various formulations.

In conclusion, 5-(3-Benzyloxyphenyl)-3-trifluoromethoxyphenol (CAS No. 1261942-41-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties such as anti-inflammatory activity, antioxidant capacity, and enhanced thermal stability. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern scientific endeavors.